Cas no 1840966-49-5 (Isoleojaponin)

• Product Name: Isoleojaponin
• CAS No: 1840966-49-5
• MF: C₂₀H₂₆O₃
• MW: 314.418646335602
• CID: 4671385
• PubChem ID: 122224470
• Update Time: 2025-07-08

Isoleojaponin Chemical and Physical Properties

Names and Identifiers

• Isoleojaponin
• (4S)-4-[2-(furan-3-yl)ethyl]-2-hydroxy-3,4,8,8-tetramethyl-6,7-dihydro-5H-naphthalen-1-one
• 1840966-49-5
• AKOS040761897

• Inchi： 1S/C20H26O3/c1-13-17(21)18(22)16-15(6-5-9-19(16,2)3)20(13,4)10-7-14-8-11-23-12-14/h8,11-12,21H,5-7,9-10H2,1-4H3/t20-/m1/s1
• InChI Key： JBEPPXAPCJSSRV-HXUWFJFHSA-N
• SMILES： OC1C(C2=C(CCCC2(C)C)[C@@](C)(C=1C)CCC1=COC=C1)=O

Computed Properties

• Exact Mass: 314.18819469g/mol
• Monoisotopic Mass: 314.18819469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4
• XLogP3: 4.6

Experimental Properties

• Color/Form: Oil
• Density: 1.1±0.1 g/cm3
• Boiling Point: 457.0±45.0 °C at 760 mmHg
• Flash Point: 230.2±28.7 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

Isoleojaponin Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Colensane and clerodane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Colensane and clerodane diterpenoids

Additional information on Isoleojaponin

Exploring Isoleojaponin (CAS No. 1840966-49-5): A Comprehensive Review of Its Properties and Applications

In recent years, the scientific community has shown growing interest in natural compounds with potential therapeutic benefits. Among these, Isoleojaponin (CAS No. 1840966-49-5) has emerged as a subject of significant research due to its unique chemical structure and biological activities. This article delves into the properties, applications, and current trends surrounding this intriguing compound, addressing common queries such as "What is Isoleojaponin used for?" and "How does Isoleojaponin work at the molecular level?"

Isoleojaponin belongs to a class of naturally occurring flavonoids, which are widely recognized for their antioxidant and anti-inflammatory properties. Its molecular formula and exact weight make it a promising candidate for various pharmaceutical applications. Researchers have particularly focused on its potential role in neuroprotection and metabolic regulation, topics that align with current health trends like "natural cognitive enhancers" and "plant-based therapeutics." The compound's mechanism of action involves modulation of key cellular pathways, making it relevant to studies on aging-related diseases and cellular stress responses.

The isolation and characterization of Isoleojaponin (CAS No. 1840966-49-5) have been facilitated by advanced analytical techniques such as HPLC-MS and NMR spectroscopy. These methods have allowed scientists to confirm its purity and study its stability under various conditions—a critical consideration for those searching for "Isoleojaponin stability data" or "storage conditions for Isoleojaponin." Recent publications have highlighted its synergistic effects with other bioactive compounds, sparking interest in formulation development for nutraceutical products.

From a commercial perspective, Isoleojaponin has gained attention in the cosmeceutical industry, where its potential skin-protective qualities are being explored. This aligns with the booming market for "natural anti-aging solutions" and "plant-derived skincare ingredients." Studies suggest that the compound may help combat oxidative stress in epidermal cells, making it relevant to discussions about "environmental skin protection"—a hot topic in dermatological research.

Quality control remains a crucial aspect of Isoleojaponin research, with analytical methods continuously being refined to ensure accurate quantification. Scientists investigating "Isoleojaponin extraction methods" or "purification techniques" will find ongoing developments in chromatographic separation particularly valuable. The compound's solubility profile and bioavailability enhancement strategies are also active areas of study, addressing practical challenges in its therapeutic application.

Looking ahead, the future of Isoleojaponin (CAS No. 1840966-49-5) research appears promising. With increasing interest in precision medicine and personalized nutrition, this compound may find applications in tailored health interventions. Its potential role in gut-brain axis modulation and microbiome interactions represents another exciting frontier, connecting with current investigations into "plant compounds and mental health." As research methodologies advance, we anticipate more comprehensive data on its pharmacokinetics and safety profile to emerge.

For researchers and industry professionals seeking detailed information about Isoleojaponin, it's essential to consult peer-reviewed studies and reliable chemical databases. The compound's growing profile in scientific literature suggests it will remain an important subject in natural product chemistry and phytopharmacology for years to come. As interest in sustainable bioactive compounds continues to rise, Isoleojaponin stands out as a noteworthy example of nature's pharmaceutical potential.